Cas no 856851-34-8 (3-Iodopyridine-2,6-diamine)

3-Iodopyridine-2,6-diamine Properties

Names and Identifiers

• 3-Iodopyridine-2,6-diamine
• 2,6-Pyridinediamine,3-iodo-
• 2,6-Diamino-3-iodopyridine
• 2,6-Diamio-3-iodo-pyridine
• 2,6-Pyridinediamine,3-iodo
• 3-iodo-pyridin-2,6-diamine
• 3-iodo-pyridine-2,6-diamine
• Pyridine der.
• 2,6-Pyridinediamine, 3-iodo-
• MFCD09032809
• 3-Iodopyridin-2,6-diamine
• AS-58846
• 856851-34-8
• EN300-223520
• SY024078
• DTXSID60332995
• CS-0035669
• JRCCUFRNNYDTGN-UHFFFAOYSA-N
• Z1269132396
• AKOS004114816
• DB-082115
• 3-Iodo-2,6-pyridinediamine; Pyridine, 2,6-diamino-3-iodo; 3-Iodopyridine-2,6-diamine
• SCHEMBL263383
• A1-08777
• +Expand

• MDL： MFCD09032809
• InChIKey： JRCCUFRNNYDTGN-UHFFFAOYSA-N
• Inchi： 1S/C5H6IN3/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H4,7,8,9)
• SMILES： C1(N)=NC(N)=CC=C1I

Computed Properties

• Exact Mass: 234.96100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 234.961
• Heavy Atom Count: 9
• Complexity: 98.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9A^2

Experimental Properties

• LogP: 2.01300
• PSA: 64.93000
• Boiling Point: 363.0±42.0 °C(Predicted)
• Melting Point: 125 °C
• pka: 3.77±0.50(Predicted)
• Density: 2.150±0.06 g/cm3(Predicted)

3-Iodopyridine-2,6-diamine Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

3-Iodopyridine-2,6-diamine Customs Data

• HS CODE：2933399990